Cas no 13091-77-5 (2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl-)

• Product Name: 2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl-
• CAS No: 13091-77-5
• MF: C₅H₉NS₂
• MW: 147.261658430099
• CID: 1226849
• PubChem ID: 44725420
• Update Time: 2025-04-20

2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Thiazine-2-thione, tetrahydro-6-methyl-
• 6-methyl-1,3-thiazinane-2-thione
• 13091-77-5
• AKOS006352136
• DTXSID10660477
• SCHEMBL4383467

• Inchi： 1S/C5H9NS2/c1-4-2-3-6-5(7)8-4/h4H,2-3H2,1H3,(H,6,7)
• InChI Key： JTKVENRYZYGZDG-UHFFFAOYSA-N
• SMILES： S1C(NCCC1C)=S

Computed Properties

• Exact Mass: 159.01777
• Monoisotopic Mass: 147.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiazinanethiones